Cas no 887569-93-9 (4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID)
887569-93-9 structure
Product Name:4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID
CAS No:887569-93-9
MF:C8H5ClN2O3
MW:212.58990073204
CID:3031347
PubChem ID:135890246
Update Time:2025-04-21
4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
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- 4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID
- 4-Chloro-6-hydroxy-1H-indazole-3-carboxylic acid
- 887569-93-9
-
- Inchi: 1S/C8H5ClN2O3/c9-4-1-3(12)2-5-6(4)7(8(13)14)11-10-5/h1-2,12H,(H,10,11)(H,13,14)
- InChI Key: LMFTZZRPYSFNBK-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1C(C(=O)O)=NN2)O
Computed Properties
- Exact Mass: 211.9988697Da
- Monoisotopic Mass: 211.9988697Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 86.2Ų
4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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